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Compound of Interest

Compound Name: C14H12Br3NO

Cat. No.: B12637639 Get Quote

Essential Safety and Handling Guide for
C₁₄H₁₂Br₃NO
Disclaimer: The chemical compound C₁₄H₁₂Br₃NO is not a widely documented substance with

established, specific safety data. Therefore, this guidance is based on general best practices

for handling potentially hazardous, novel, or uncharacterized chemical compounds in a

laboratory setting. The presence of multiple bromine atoms and a nitro functional group

suggests that this compound should be treated with caution, assuming potential toxicity,

reactivity, and skin/eye irritation. A thorough risk assessment should be conducted before any

handling.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure and ensure personal safety when handling

C₁₄H₁₂Br₃NO. The following table summarizes the recommended PPE levels for various

laboratory activities involving this compound.
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Activity Level Task Description Recommended PPE

Level D

General laboratory presence

where the chemical is not

being actively handled.

Safety glasses with side

shields, standard laboratory

coat, closed-toe shoes.

Level C

Handling of the compound in a

well-ventilated area or a fume

hood, where airborne

concentrations are known to

be low.

Full-face or half-mask air-

purifying respirator (NIOSH

approved), chemical-resistant

clothing (e.g., coverall or long-

sleeved jacket), inner and

outer chemical-resistant

gloves, and chemical-resistant

boots.[1][2]

Level B

Situations requiring a high

level of respiratory protection

with less skin protection

needed. This may include

initial handling of the

compound or responding to a

small spill.

Positive-pressure, full face-

piece self-contained breathing

apparatus (SCBA) or a

positive-pressure supplied-air

respirator with escape SCBA,

hooded chemical-resistant

clothing, inner and outer

chemical-resistant gloves, and

outer chemical-resistant boots.

[1][2]

Level A

Required when the highest

level of respiratory, skin, eye,

and mucous membrane

protection is necessary, such

as in the event of a large or

uncontained spill.

Positive-pressure, full face-

piece SCBA, fully

encapsulating chemical-

protective suit, inner and outer

chemical-resistant gloves, and

chemical-resistant boots.[1][2]

General PPE Components:

Eye and Face Protection: Chemical splash goggles and a face shield should be worn when

there is a risk of splashes or airborne particles.[3][4]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn. Always

inspect gloves for defects before use and remove them before touching personal items or

leaving the laboratory.[5][6]

Body Protection: A chemical-resistant apron or lab coat is essential to protect against

splashes.[5]

Respiratory Protection: The type of respiratory protection depends on the assessed risk of

inhalation.[1][3]

Experimental Protocols
Safe Handling Protocol:

Preparation and Inspection: Before handling, ensure that all necessary PPE is available and

in good condition. Inspect the fume hood to ensure it is functioning correctly.

Work Area Setup: Designate a specific area within a certified chemical fume hood for

handling C₁₄H₁₂Br₃NO. Cover the work surface with absorbent, disposable bench paper.

Weighing and Transfer:

Conduct all weighing and transfers of the solid compound within the fume hood.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the material.

Close the container immediately after use.

In Case of Exposure:

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek medical attention.[7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[8]
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water and have them drink one or two glasses of water. Seek immediate medical attention.

[7][8]

Disposal Plan:

Waste Segregation: All waste contaminated with C₁₄H₁₂Br₃NO must be segregated as

hazardous waste. This includes contaminated gloves, bench paper, pipette tips, and any

unused compound.

Waste Containers: Use clearly labeled, sealed, and chemical-resistant containers for

hazardous waste. Never mix incompatible waste streams.[9]

Contaminated Materials:

Solid waste (gloves, paper towels, etc.) should be placed in a designated, labeled solid

hazardous waste container.

Liquid waste (solutions containing the compound) should be collected in a labeled, sealed

liquid hazardous waste container.

Disposal Procedure:

Follow all institutional, local, and national regulations for the disposal of hazardous

chemical waste.[10][11]

Arrange for pickup and disposal by a certified hazardous waste management company.

Visual Workflow for Safe Handling and Disposal
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Caption: Workflow for safe handling and disposal of C₁₄H₁₂Br₃NO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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